Cas no 2248358-49-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(sulfamoylmethyl)phenyl]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(sulfamoylmethyl)phenyl]acetate
• CAS No: 2248358-49-6
• MF: C₁₇H₁₄N₂O₆S
• MW: 374.367863178253
• CID: 5993780
• PubChem ID: 165730508
• Update Time: 2025-06-11

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(sulfamoylmethyl)phenyl]acetate Chemical and Physical Properties

Names and Identifiers

• 2248358-49-6
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(sulfamoylmethyl)phenyl]acetate
• EN300-6519909

• Inchi： 1S/C17H14N2O6S/c18-26(23,24)10-12-6-2-1-5-11(12)9-15(20)25-19-16(21)13-7-3-4-8-14(13)17(19)22/h1-8H,9-10H2,(H2,18,23,24)
• InChI Key： AKLXNHJDPIQLBR-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 374.05725734g/mol
• Monoisotopic Mass: 374.05725734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 132Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(sulfamoylmethyl)phenyl]acetate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(sulfamoylmethyl)phenyl]acetate (CAS No. 2248358-49-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(sulfamoylmethyl)phenyl]acetate (CAS No. 2248358-49-6) is a specialized chemical entity with a unique molecular structure. Its isoindole-1,3-dione core and sulfamoylmethylphenyl side chain make it a subject of interest in pharmaceutical and biochemical research. Researchers often explore its potential as a protease inhibitor or enzyme modulator, given its structural resemblance to biologically active scaffolds. The presence of the sulfamoyl group further enhances its potential for hydrogen bonding, a critical feature in drug design.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. This compound’s multi-functional groups align with trends in fragment-based drug discovery, where modularity and selectivity are prioritized. Its CAS No. 2248358-49-6 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies. Users often inquire about its synthetic routes, solubility profiles, and stability under physiological conditions—key parameters for preclinical development.

The isoindole-1,3-dione moiety is known for its versatility in heterocyclic chemistry, often serving as a pharmacophore in anticancer and anti-inflammatory agents. Coupled with the sulfamoylmethylphenyl segment, this compound may exhibit dual-targeting capabilities, a hot topic in polypharmacology. Computational studies suggest its potential to interact with kinase domains or G-protein-coupled receptors (GPCRs), though experimental validation is ongoing. Such hypotheses fuel its popularity in virtual screening workflows.

From a green chemistry perspective, researchers are investigating eco-friendly synthesis methods for 2248358-49-6, minimizing hazardous byproducts. Questions about its biodegradability and environmental impact are rising, reflecting broader concerns about sustainable drug development. Analytical techniques like HPLC-MS and NMR are routinely employed to characterize its purity, a critical step given its potential impurity-driven toxicity risks.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(sulfamoylmethyl)phenyl]acetate represents a compelling case study at the intersection of medicinal chemistry and molecular design. Its CAS No. 2248358-49-6 serves as a gateway for researchers exploring next-generation therapeutics, while its structural complexity continues to inspire innovations in organic synthesis and drug formulation.